N-[2-(3-chlorophenyl)-2-methoxypropyl]-5-ethylthiophene-2-sulfonamide

• IUPAC Name: N-[2-(3-chlorophenyl)-2-methoxypropyl]-5-ethylthiophene-2-sulfonamide
• InChI: InChI=1S/C16H20ClNO3S2/c1-4-14-8-9-15(22-14)23(19,20)18-11-16(2,21-3)12-6-5-7-13(17)10-12/h5-10,18H,4,11H2,1-3H3
• InChI Key: PSISZVFKFZDJAF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(S1)S(=O)(=O)NCC(C)(C2=CC(=CC=C2)Cl)OC
• Molecular Formula: C16H20ClNO3S2
• Molecular Weight: 373.9 g/mol
• CAS No.: 1788560-09-7

Description

N-[2-(3-chlorophenyl)-2-methoxypropyl]-5-ethylthiophene-2-sulfonamide is a useful research compound. Its molecular formula is C16H20ClNO3S2 and its molecular weight is 373.91. The purity is usually 95%.
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Scientific Research Applications

Antiglaucoma and Diuretic Applications

Sulfonamides, including N-[2-(3-chlorophenyl)-2-methoxypropyl]-5-ethylthiophene-2-sulfonamide, have been investigated for their potential in treating glaucoma and as diuretics. These compounds act as carbonic anhydrase inhibitors (CAIs), reducing intraocular pressure in glaucoma patients and increasing diuresis in conditions requiring fluid removal. The pharmacological significance of sulfonamides in these areas highlights their utility in developing treatments for eye diseases and managing fluid balance (Carta, Scozzafava, & Supuran, 2012; Carta & Supuran, 2013).

Antitumor Activity

Recent studies have expanded the potential applications of sulfonamides to include antitumor activity. This research area focuses on the development of novel sulfonamides that can act as selective inhibitors of tumor-associated carbonic anhydrase isoforms. These compounds offer a promising approach to cancer therapy, targeting specific mechanisms involved in tumor growth and metastasis (Masini, Carta, Scozzafava, & Supuran, 2013).

Antimicrobial and Antioxidant Properties

Sulfonamides have demonstrated effectiveness against various microbial agents, contributing to their long-standing use in treating bacterial infections. Additionally, the sulfonamide structure has been implicated in antioxidant activities, providing a dual role in combating oxidative stress alongside antimicrobial actions. These properties make sulfonamides valuable in developing treatments for infectious diseases and conditions associated with oxidative damage (Baran, Adamek, Ziemiańska, & Sobczak, 2011).

Environmental Impact and Analysis

The environmental persistence and impact of sulfonamides, including potential residues from pharmaceutical and agricultural use, have prompted investigations into their behavior in the environment. Analytical methods, such as capillary electrophoresis, have been developed to detect and quantify sulfonamides in various matrices, facilitating the study of their environmental fate and the assessment of potential health risks (Hoff & Kist, 2009).